Cas no 1216296-70-6 (1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one)

• Product Name: 1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one
• CAS No: 1216296-70-6
• MF: C₈H₅BrClFO
• MW: 251.480104207993
• MDL: MFCD14533635
• CID: 5602712
• PubChem ID: 79021436
• Update Time: 2025-10-05

1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)-2-chloroethanone
• Ethanone, 1-(5-bromo-2-fluorophenyl)-2-chloro-
• 1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one

• MDL： MFCD14533635
• Inchi： 1S/C8H5BrClFO/c9-5-1-2-7(11)6(3-5)8(12)4-10/h1-3H,4H2
• InChI Key： SQLNXFKPPZFUFL-UHFFFAOYSA-N
• SMILES： C1=CC(F)=C(C=C1Br)C(CCl)=O

Additional information on 1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one

Comprehensive Overview of 1-(5-Bromo-2-fluorophenyl)-2-chloroethan-1-one (CAS No. 1216296-70-6)

1-(5-Bromo-2-fluorophenyl)-2-chloroethan-1-one (CAS No. 1216296-70-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and fluorine substitution on the phenyl ring, along with a chloroethyl ketone functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS number 1216296-70-6 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 1-(5-bromo-2-fluorophenyl)-2-chloroethanone, reflects its IUPAC nomenclature, which is essential for academic and industrial communication. Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such intermediates, as they enable the development of novel bioactive molecules with enhanced efficacy and sustainability.

In the context of user search behavior, queries like "applications of 1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one" or "synthesis methods for CAS 1216296-70-6" are becoming more frequent. This aligns with the growing emphasis on high-value chemical intermediates in pharmaceutical R&D. The compound’s role in constructing complex molecular architectures, such as heterocyclic scaffolds, is particularly noteworthy, as these structures are pivotal in modern medicinal chemistry.

From a synthetic chemistry perspective, 1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one offers versatility in reactions like nucleophilic substitution and cross-coupling, which are central to catalysis research. Its halogenated components also make it a candidate for photoactive materials, a hot topic in renewable energy studies. Laboratories and manufacturers prioritize this compound for its reproducibility and compatibility with automated synthesis platforms, a trend driven by the rise of Industry 4.0 in chemical production.

Environmental and safety considerations are equally critical. While the compound is not classified as hazardous under standard guidelines, its handling requires adherence to Good Laboratory Practices (GLP). This aligns with broader industry shifts toward sustainable chemical management, a topic frequently searched in academic and industrial forums. The compound’s stability under controlled conditions further enhances its appeal for large-scale applications.

In summary, 1-(5-bromo-2-fluorophenyl)-2-chloroethan-1-one (CAS No. 1216296-70-6) is a multifaceted chemical intermediate with significant relevance in cutting-edge research. Its integration into drug development pipelines and advanced material synthesis underscores its importance in contemporary science. As search engine analytics reveal, professionals are actively seeking detailed technical data, safety profiles, and supply chain information, highlighting the need for authoritative resources on this compound.